(4-Cyclohexylphenyl) propanoate

• CAS No.: 7500-93-8
• Molecular Formula: C15H20O2
• Molecular Weight: 232.32 g/mol
• IUPAC Name: (4-cyclohexylphenyl) propanoate
• InChI: InChI=1S/C15H20O2/c1-2-15(16)17-14-10-8-13(9-11-14)12-6-4-3-5-7-12/h8-12H,2-7H2,1H3
• InChI Key: JREGERFNYLJOTA-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)OC1=CC=C(C=C1)C2CCCCC2

Description

(4-Cyclohexylphenyl) propanoate is an ester derivative of propanoic acid, characterized by a cyclohexyl group substituted at the para position of the phenyl ring attached to the propanoate moiety. Its molecular framework—combining aromatic and alicyclic components—confers unique physicochemical properties, such as enhanced lipophilicity and steric bulk, which differentiate it from simpler esters like cyclohexyl propanoate or linear phenyl propanoates .

Preparation Methods

The synthesis of NSC 408039 involves specific synthetic routes and reaction conditions. While detailed industrial production methods are proprietary and often not disclosed, general laboratory synthesis can be achieved through a series of well-defined chemical reactions. These reactions typically involve the use of specific reagents under controlled conditions to ensure the purity and yield of the compound.

Chemical Reactions Analysis

NSC 408039 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may yield different products compared to reduction or substitution reactions.

Scientific Research Applications

NSC 408039 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic processes. In biology, it is studied for its interactions with biological molecules and its potential effects on cellular processes. In medicine, NSC 408039 is investigated for its potential therapeutic applications, including its effects on specific molecular targets and pathways. In industry, this compound is used in the development of new materials and processes.

Mechanism of Action

The mechanism of action of NSC 408039 involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the context in which the compound is used. For example, in a medical context, NSC 408039 may interact with specific proteins or enzymes, leading to changes in cellular processes and potentially therapeutic effects.

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison of Propanoate Derivatives

Compound	Molecular Formula	CAS Number	Key Substituent	Notable Property/Application	Reference ID
(4-Cyclohexylphenyl) propanoate	C₁₅H₂₀O₂	Not explicitly provided	4-Cyclohexylphenyl	High lipophilicity, potential prodrug use	-
Cyclohexyl propanoate	C₉H₁₆O₂	6222-35-1	Cyclohexyl	Moderate fruity odor (QSAR score: 55%)
(4-Phenylmethoxyphenyl) propanoate	C₁₆H₁₆O₃	6628-99-5	4-Phenylmethoxy	Synthetic intermediate
Methyl 2-(3-benzoyl phenyl) propanoate	C₁₇H₁₆O₃	-	3-Benzoylphenyl	Ketoprofen prodrug with high activity

Table 2: Thermophysical Properties of Halogenated Propanoates

Compound	Entropy at 273 K (J/mol·K)	Heat Capacity (J/mol·K)
Chloro propanoate	220	195
Fluoro propanoate	210	185
Bromo propanoate	200	180
Propanoate	190	170

Data adapted from .